Cas no 54567-18-9 (1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-)
54567-18-9 structure
Product Name:1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-
CAS No:54567-18-9
MF:C6H15NO2
MW:133.18880200386
CID:3191330
PubChem ID:20740626
Update Time:2025-04-21
1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-
- AKOS006361958
- DS-022615
- 2-(3-aminopropyl)propane-1,3-diol
- 54567-18-9
- SCHEMBL1050623
-
- Inchi: 1S/C6H15NO2/c7-3-1-2-6(4-8)5-9/h6,8-9H,1-5,7H2
- InChI Key: ALFVYOCDIWKQRY-UHFFFAOYSA-N
- SMILES: OCC(CO)CCCN
Computed Properties
- Exact Mass: 133.110278721Da
- Monoisotopic Mass: 133.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 55
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 66.5Ų
1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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